Cas no 1245614-76-9 (3-amino-6-fluoro-2H-chromen-2-one)

• Product Name: 3-amino-6-fluoro-2H-chromen-2-one
• CAS No: 1245614-76-9
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5869480
• PubChem ID: 21523877
• Update Time: 2025-05-21

3-amino-6-fluoro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-amino-6-fluoro-
• 3-amino-6-fluoro-2H-chromen-2-one
• SCHEMBL11831412
• 1245614-76-9
• EN300-1124836

• Inchi： 1S/C9H6FNO2/c10-6-1-2-8-5(3-6)4-7(11)9(12)13-8/h1-4H,11H2
• InChI Key： CLPYQHFDVPRUNW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(F)C=C2C=C1N

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Melting Point: 208-210 °C
• Boiling Point: 356.9±42.0 °C(Predicted)
• pka: 3.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-amino-6-fluoro-2H-chromen-2-one

Professional Introduction to 3-amino-6-fluoro-2H-chromen-2-one (CAS No: 1245614-76-9)

3-amino-6-fluoro-2H-chromen-2-one is a heterocyclic compound belonging to the chromene class, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1245614-76-9, has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications and potential in drug development. The presence of both amino and fluoro substituents in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists.

The chromene core of 3-amino-6-fluoro-2H-chromen-2-one is known for its stability and ability to participate in various chemical reactions, including condensation, cyclization, and functional group transformations. These properties have been leveraged in the synthesis of bioactive molecules targeting a range of therapeutic areas. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, enabling more efficient and scalable production processes.

In the realm of pharmaceutical research, 3-amino-6-fluoro-2H-chromen-2-one has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a promising candidate for developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The fluorine atom, in particular, is a key structural element that can influence the metabolic stability and binding affinity of drug candidates.

Recent studies have highlighted the significance of fluorinated chromenes in medicinal chemistry. The introduction of fluorine at specific positions in the chromene ring can modulate electronic effects, lipophilicity, and metabolic pathways, thereby enhancing drug efficacy. For instance, research has demonstrated that fluorinated chromenes exhibit improved bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts.

The amino group in 3-amino-6-fluoro-2H-chromen-2-one provides additional opportunities for further functionalization. This group can be utilized to form amides, ureas, or other bioactive moieties that are known to interact with biological targets. Such modifications have been instrumental in designing molecules with enhanced pharmacological profiles. The versatility of this compound makes it a valuable building block for structure-based drug design approaches.

Current research efforts are focused on optimizing synthetic routes to 3-amino-6-fluoro-2H-chromen-2-one to improve yield and purity. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods. These developments not only reduce costs but also minimize environmental impact, aligning with global trends toward sustainable pharmaceutical manufacturing.

The pharmacological potential of 3-amino-6-fluoro-2H-chromen-2-one has been investigated through various in vitro and in vivo models. Preliminary findings suggest that derivatives of this compound exhibit promising activity against certain disease states. For example, studies have shown that certain fluorinated chromenes inhibit the activity of kinases involved in cancer progression. Such discoveries underscore the importance of this scaffold in developing next-generation therapeutics.

Moreover, the compound’s ability to cross the blood-brain barrier has been explored in neuropharmacological research. Chromene derivatives are being considered for treating neurological disorders due to their ability to penetrate this critical barrier. The presence of both amino and fluoro substituents may enhance their interaction with neural receptors, making them attractive candidates for further development.

The synthesis and characterization of 3-amino-6-fluoro-2H-chromen-2-one also involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound’s molecular structure and purity, ensuring that it meets stringent pharmaceutical standards before being used in drug development pipelines.

In conclusion,3-amino-6-fluoro-2H-chromen-2-one (CAS No: 1245614-76-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Ongoing research continues to uncover new possibilities for its use as a scaffold for developing innovative therapeutic agents. As synthetic methodologies evolve and our understanding of biological targets deepens,3-amino-6-fluoro-2H-chromen-2-one is poised to play a crucial role in future drug discovery efforts.